Cas no 2230802-65-8 (Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride)

• Product Name: Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride
• CAS No: 2230802-65-8
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 6277009
• PubChem ID: 137965923
• Update Time: 2025-05-22

Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (3aR,8aS)-2,3,4,5,6,7,8,8a-octahydro-1H-cyclohepta[b]pyrrole-3a-carboxylate;hydrochloride
• EN300-6472320
• rac-ethyl (3aR,8aS)-decahydrocyclohepta[b]pyrrole-3a-carboxylate hydrochloride
• starbld0027504
• 2230802-65-8
• Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride

• Inchi： 1S/C12H21NO2.ClH/c1-2-15-11(14)12-7-5-3-4-6-10(12)13-9-8-12;/h10,13H,2-9H2,1H3;1H/t10-,12+;/m0./s1
• InChI Key： UHBJAWFQMXMNOW-XOZOLZJESA-N
• SMILES： Cl.O(CC)C([C@@]12CCCCC[C@@H]1NCC2)=O

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride

Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride (CAS No. 2230802-65-8): A Comprehensive Overview

Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride (CAS No. 2230802-65-8) is a specialized organic compound with a unique structural framework that has garnered significant interest in pharmaceutical research and development. This compound, characterized by its octahydrocyclohepta[b]pyrrole core, is a hydrochloride salt form, which enhances its solubility and stability for various applications. The ethyl carboxylate moiety further contributes to its versatility in synthetic chemistry.

The molecular structure of Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride features a fused bicyclic system, combining a seven-membered cycloheptane ring with a pyrrole ring. This configuration is particularly noteworthy due to its potential to interact with biological targets, making it a candidate for drug discovery. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy.

In the context of modern pharmaceutical innovation, CAS No. 2230802-65-8 is often discussed in relation to its synthetic pathways and derivatization potential. The compound’s stereochemistry, defined by the (3aR,8aS) configuration, is critical for its biological activity. This aspect is particularly relevant given the growing demand for chiral compounds in drug development, as enantiopure substances often exhibit superior efficacy and reduced side effects.

One of the most frequently searched questions about Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride pertains to its solubility and stability profiles. As a hydrochloride salt, it demonstrates improved aqueous solubility compared to its free base form, which is advantageous for formulation development. This property is especially valuable in the design of oral dosage forms and injectable solutions, addressing a key challenge in drug delivery systems.

The compound’s potential applications extend beyond pharmaceuticals. Recent studies have highlighted its utility in catalysis and material science, where its rigid bicyclic structure serves as a scaffold for designing novel catalysts or functional materials. This interdisciplinary relevance makes CAS No. 2230802-65-8 a subject of interest in both academic and industrial research.

From a market perspective, the demand for Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride is driven by its role as a building block in medicinal chemistry. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of drug discovery programs. The compound’s patent landscape and regulatory status are also critical considerations for stakeholders, reflecting the broader emphasis on intellectual property and compliance in the pharmaceutical industry.

In summary, Rel-ethyl (3aR,8aS)-octahydrocyclohepta[b]pyrrole-3a(1H)-carboxylate hydrochloride (CAS No. 2230802-65-8) represents a promising compound with multifaceted applications. Its unique structural features, combined with its potential in drug development and material science, position it as a valuable asset in contemporary research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.